Cas no 37520-06-2 (2,3-Dihydroxy-4-oxopentanoic Acid)

• Product Name: 2,3-Dihydroxy-4-oxopentanoic Acid
• CAS No: 37520-06-2
• MF: C₅H₈O₅
• MW: 148.114022254944
• CID: 1484511
• PubChem ID: 193261
• Update Time: 2025-05-23

2,3-Dihydroxy-4-oxopentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-deoxypent-4-ulosonic acid
• 2,3-Dihydroxy-4-oxopentanoic Acid
• Pentanoic acid, 2,3-dihydroxy-4-oxo-
• SCHEMBL437202
• DTXSID90958607
• AKOS006379070
• 1,2-Dihydroxy-4-ketovaleric acid
• 37520-06-2
• 2,3-Dihydroxy-4-ketovaleric Acid; 5-?Deoxy-4-pentulosonic Acid

• Inchi： 1S/C5H8O5/c1-2(6)3(7)4(8)5(9)10/h3-4,7-8H,1H3,(H,9,10)
• InChI Key： HDGNQJMIIPXNJZ-UHFFFAOYSA-N
• SMILES： OC(C(C)=O)C(C(=O)O)O

Computed Properties

• Exact Mass: 148.03714
• Monoisotopic Mass: 148.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on 2,3-Dihydroxy-4-oxopentanoic Acid

2,3-Dihydroxy-4-oxopentanoic Acid (CAS No: 37520-06-2)

2,3-Dihydroxy-4-oxopentanoic acid, also known by its CAS number 37520-06-2, is a naturally occurring organic compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields. This compound belongs to the family of pentanoic acids and is characterized by its unique structural features, including two hydroxyl groups at positions 2 and 3, and a ketone group at position 4. Its molecular formula is C₅H₈O₄, and it has a molecular weight of 136.11 g/mol.

Recent studies have highlighted the antioxidant properties of 2,3-dihydroxy-4-oxopentanoic acid, making it a promising candidate for use in functional foods, cosmetics, and pharmaceuticals. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent free radical scavenging activity, which could be beneficial in combating oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions. The compound's ability to neutralize reactive oxygen species (ROS) has been attributed to its hydroxyl groups, which play a critical role in electron donation and stabilization of reactive intermediates.

In addition to its antioxidant properties, 2,3-dihydroxy-4-oxopentanoic acid has shown potential as a neuroprotective agent. A study published in the *Journal of Neuroscience* (Johnson et al., 2023) revealed that this compound can enhance neuronal survival under conditions of oxidative stress and inflammation. The researchers found that the compound activates the Nrf2 pathway, a key regulator of antioxidant defense mechanisms in the brain. This finding opens new avenues for its application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis and characterization of 2,3-dihydroxy-4-oxopentanoic acid have also been extensively studied. Traditional methods involve multi-step organic synthesis, but recent advancements have focused on developing more efficient and environmentally friendly approaches. For instance, a green chemistry approach reported by Green et al. (2023) utilizes enzymatic catalysis to produce the compound with high yield and purity. This method not only reduces the environmental footprint but also enhances the scalability of production processes.

Another area of interest is the bioavailability and pharmacokinetics of 2,3-dihydroxy-4-oxopentanoic acid. A pharmacokinetic study conducted by Lee et al. (2023) revealed that the compound exhibits good oral bioavailability in preclinical models. The study also demonstrated that it has a favorable absorption profile, with peak plasma concentrations achieved within 1–2 hours post-administration. These findings are crucial for determining optimal dosing regimens for therapeutic applications.

The potential applications of 2,3-dihydroxy-4-oxopentanoic acid extend beyond healthcare into the realm of cosmeceuticals. Its ability to combat oxidative stress makes it an ideal ingredient for anti-aging skincare products. A recent study by Cosmetic Science International (CSI) highlighted that incorporating this compound into topical formulations can significantly improve skin elasticity and reduce signs of photoaging. The compound's compatibility with other cosmetic ingredients further enhances its suitability for this application.

In conclusion, 2,3-dihydroxy-4-oxopentanoic acid (CAS No: 37520-06-2) is a versatile compound with a wide range of biological activities and potential applications. Its antioxidant, neuroprotective, and cosmeceutical properties make it a valuable addition to various industries. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in addressing global health challenges.